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Compound of Interest

Compound Name: Thioanisole

Cat. No.: B089551

An In-depth Technical Guide to the Molecular Properties of Thioanisole

Overview

Thioanisole, also known by its IUPAC name methylsulfanylbenzene, is an organosulfur
compound and the simplest alkyl-aryl thioether.[1] It serves as a crucial building block and
reagent in organic synthesis. This document provides a detailed summary of its molecular
formula and weight, along with the standard methodologies employed for their experimental
determination, tailored for researchers and professionals in drug development and chemical
sciences.

Core Molecular Data

The fundamental molecular properties of thioanisole are well-established. Quantitative data
from various chemical databases are summarized below for clarity and reference.

Table 1: Molecular Properties of Thioanisole
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Property Value Source

PubChem[2], Santa Cruz

Molecular Formula C7HsS ]
Biotechnology][3]

CHsSCeHs Wikipedia[1]

Molecular Weight 124.21 g/mol PubChem|[2]

Santa Cruz Biotechnology[3],

124.20 g/mol _
TCI Americal4]
PubChem|[2], Fisher
IUPAC Name methylsulfanylbenzene S
Scientific[5]
Santa Cruz Biotechnology[3],
CAS Number 100-68-5 ]
TCI Americal4]
Methyl phenyl sulfide, PubChem[2], Fisher
Synonyms

Thioanisol, Methylthiobenzene  Scientific[5]

Experimental Determination Protocols

The molecular weight and formula of a compound like thioanisole are typically confirmed using
a combination of mass spectrometry and elemental analysis.

Mass Spectrometry for Molecular Weight Determination

Mass spectrometry is a primary technique for measuring the molecular weight of a compound
with high precision.

o Objective: To determine the mass-to-charge ratio (m/z) of the molecular ion to ascertain the
monoisotopic mass.

e Methodology:

o Sample Preparation: A dilute solution of high-purity (=99%) thioanisole is prepared in a
volatile organic solvent (e.g., methanol or acetonitrile).
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o lonization: The sample is introduced into the mass spectrometer. Electron lonization (El) is
a common method for a volatile, stable molecule like thioanisole. The high-energy
electrons bombard the sample, causing it to lose an electron and form a positively charged
molecular ion (M*e).

o Analysis: The ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-
flight analyzer). The analyzer separates the ions based on their mass-to-charge ratio.

o Detection: The detector records the abundance of ions at each m/z value. The peak with
the highest m/z value typically corresponds to the molecular ion. For thioanisole, this
peak would be observed at an m/z value corresponding to the mass of the most abundant
isotopes (12C71Hs32S), which is approximately 124.

Elemental Analysis for Formula Confirmation

Elemental analysis provides the percentage composition of elements (C, H, S) in the
compound, which is used to confirm the empirical and molecular formula.

» Objective: To quantitatively determine the percentage of carbon, hydrogen, and sulfur in a
pure sample of thioanisole.

o Methodology:
o Sample Preparation: A precisely weighed sample of pure thioanisole is used.

o Combustion: The sample is combusted in a furnace at high temperatures (typically
>900°C) in a stream of pure oxygen.

o Product Separation: The combustion products—carbon dioxide (CO2), water (H20), and
sulfur dioxide (SO2)—are passed through a series of columns that separate them.

o Quantification: The amounts of CO2, H20, and SOz are measured using detectors (e.g.,
thermal conductivity or infrared detectors).

o Calculation: The mass percentages of C, H, and S in the original sample are calculated
from the masses of their respective oxides. The results are then compared to the
theoretical percentages calculated from the molecular formula (C7HsS):
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» Theoretical %C = (7 * 12.011) / 124.21 * 100% = 67.69%
» Theoretical %H = (8 * 1.008) / 124.21 * 100% = 6.49%
» Theoretical %S = (1 * 32.07) / 124.21 * 100% = 25.82%

Visualization of Workflow

The logical flow for the characterization of a known chemical standard like thioanisole is
depicted below. This process ensures the identity and purity of the compound through
systematic analytical steps.
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Caption: Workflow for the experimental confirmation of Thioanisole's molecular properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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